Cas no 1266467-39-3 (4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid)

4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid is a sulfonamide derivative featuring a chlorophenyl group and a butanoic acid moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive molecules. The presence of both the sulfonamide and carboxylic acid functional groups enhances its versatility for further derivatization. Its structural characteristics may contribute to interactions with biological targets, making it valuable for drug discovery applications. The chlorophenyl group can influence lipophilicity and binding affinity, while the butanoic acid chain offers flexibility for conjugation. This compound is typically handled under controlled conditions due to its reactive functional groups.

4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid structure

1266467-39-3 structure

Product Name:4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid

CAS No:1266467-39-3

MF:C₁₁H₁₄ClNO₄S

MW:291.75116109848

CID:4692411

Update Time:2025-10-20

4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-[(4-Chlorophenyl)(methylsulfonyl)amino]butanoic acid
- butanoic acid, 4-[(4-chlorophenyl)(methylsulfonyl)amino]-
- 4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid
- Inchi： 1S/C11H14ClNO4S/c1-18(16,17)13(8-2-3-11(14)15)10-6-4-9(12)5-7-10/h4-7H,2-3,8H2,1H3,(H,14,15)
- InChI Key： OBFMZHDUGXKPAP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N(CCCC(=O)O)S(C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 371
Topological Polar Surface Area: 83.1

4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C138320-500mg	4-[(4-Chlorophenyl)(methylsulfonyl)amino]butanoic acid	1266467-39-3		500mg	$ 235.00	2022-06-06
TRC	C138320-1000mg	4-[(4-Chlorophenyl)(methylsulfonyl)amino]butanoic acid	1266467-39-3		1g	$ 390.00	2022-06-06
TRC	C138320-2000mg	4-[(4-Chlorophenyl)(methylsulfonyl)amino]butanoic acid	1266467-39-3		2g	$ 615.00	2022-06-06
A2B Chem LLC	AI28642-1g	4-[(4-Chlorophenyl)(methylsulfonyl)amino]butanoic acid	1266467-39-3	95%	1g	$360.00	2024-04-20
A2B Chem LLC	AI28642-5g	4-[(4-Chlorophenyl)(methylsulfonyl)amino]butanoic acid	1266467-39-3	>95%	5g	$620.00	2024-04-20
A2B Chem LLC	AI28642-10g	4-[(4-Chlorophenyl)(methylsulfonyl)amino]butanoic acid	1266467-39-3	>95%	10g	$884.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1846896-1g	4-(n-(4-Chlorophenyl)methylsulfonamido)butanoic acid	1266467-39-3	98%	1g	￥1117.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1846896-5g	4-(n-(4-Chlorophenyl)methylsulfonamido)butanoic acid	1266467-39-3	98%	5g	￥3402.00	2024-08-09

4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Additional information on 4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid

Comprehensive Overview of 4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid (CAS No. 1266467-39-3)

4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid (CAS No. 1266467-39-3) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and carboxylic acid functional groups, has garnered attention for its potential role in drug development and metabolic studies. Researchers are particularly interested in its structure-activity relationship (SAR), which may influence its interactions with biological targets.

The molecular structure of 4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid includes a chlorophenyl moiety, a methylsulfonyl group, and a butanoic acid chain. These features contribute to its physicochemical properties, such as solubility and stability, making it a candidate for further exploration in medicinal chemistry. Recent studies highlight its relevance in addressing inflammatory pathways and enzyme modulation, aligning with current trends in precision medicine and targeted therapy.

In the context of drug discovery, CAS No. 1266467-39-3 is often discussed alongside small-molecule inhibitors and biomarker research. Its potential to act as a pharmacophore has led to inquiries about its synthetic routes and scalability. Laboratories frequently search for high-purity samples of this compound, emphasizing the need for reliable analytical methods like HPLC and NMR for quality control.

From an industrial perspective, 4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid is part of broader discussions on green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions are being explored to optimize its production. These advancements resonate with the growing demand for eco-friendly and cost-effective manufacturing practices.

Given its niche applications, CAS No. 1266467-39-3 is also a subject of interest in academic collaborations and patent filings. Questions about its mechanism of action and toxicological profile are common among researchers, reflecting the compound's potential in translational research. As the scientific community continues to investigate its properties, 4-(4-Chlorophenyl)(methylsulfonyl)aminobutanoic acid remains a compelling topic in life sciences and chemical innovation.